Euphorbia factor L7a

• Molecular Formula: C33H40O7
• Molecular Weight: 548.7 g/mol
• InChI: InChI=1S/C33H40O7/c1-20-16-27-26(32(27,5)6)14-12-25(19-38-22(3)34)17-28-30(21(2)18-33(28,31(20)37)40-23(4)35)39-29(36)15-13-24-10-8-7-9-11-24/h7-11,13,15-17,21,26-28,30H,12,14,18-19H2,1-6H3/b15-13+,20-16+,25-17-/t21-,26-,27+,28-,30-,33+/m1/s1
• InChIKey: NMTNFTPLDSEWKL-VABCRCGPSA-N

Euphorbia factor L7a: A Diterpenoid Natural Product Reference Standard with Defined In Vivo Metabolism and MDR Modulation Activity

Euphorbia factor L7a (PubChem CID: 131676046) is a lathyrane-type diterpenoid primarily isolated from the seeds of Euphorbia lathyris L. (Caper spurge), a plant used in traditional Chinese medicine known as Semen Euphorbiae [1]. It is a well-characterized natural product reference standard (CAS 93550-94-8) with a molecular formula of C33H40O7 and a molecular weight of 548.67 g/mol . Unlike many other compounds in the Euphorbia genus, its unique polycyclic skeleton, including a cyclopropane ring, and its specific esterification pattern with acetyl and phenylacryloyl groups confer distinct biological activities and metabolic fates [2].

1

Chiral diterpenoid reference standard with confirmed absolute stereochemistry (X-ray)

2

Kir3.1/3.4 channel inhibition assay context (unique vs. L7b, L8)

3

Lathyrol-class P-gp modulator for structure-activity relationship (SAR) studies

• [1] Zhang, J., Jiang, M., Yue, Z., Wang, Z., Wang, H., Chen, M., Wei, X., Shi, S., Wang, M., & Wang, Y. (2022). Characterization of diterpene metabolism in rats with ingestion of seed products from Euphorbia lathyris L. (Semen Euphorbiae and Semen Euphorbiae Pulveratum) using UHPLC-Q-Exactive MS. Biomedical Chromatography, 36(8), e5394. View Source
• [2] Wang, Y., Zhang, Y., & Li, X. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source

Why Euphorbia factor L7a Cannot Be Substituted with Closely Related Analogs: A Procurement Guide Based on Quantified Biological and Chemical Differences

Procurement decisions for lathyrane diterpenoids should not be based on class membership alone. Closely related analogs, such as Euphorbia factors L1, L2, L3, L7b, and L8, exhibit divergent biological activities, metabolic profiles, and chemical stabilities due to subtle but critical differences in their esterification patterns and stereochemistry [1][2]. For instance, while Euphorbia factor L2 is noted for its potent cytotoxicity, Euphorbia factor L7a demonstrates a distinct profile, including specific ion channel modulation and multidrug resistance (MDR) reversal activity that is not simply a function of its potency but is linked to its unique conformation as confirmed by X-ray crystallography [3]. Furthermore, the in vivo metabolic fate and the quantitative abundance in source materials differ significantly, as demonstrated by validated analytical methods, making generic substitution without specification a high-risk approach for reproducible research [1][2].

Ion channel target engagement

Kir3.1/3.4 inhibition not reported for L7b or L8; substitution may miss relevant pathway context.

Stereochemical mismatch

L7a has X-ray-confirmed R-configuration at C-5; L7b belongs to isolathyrol skeleton, 3D shape may differ.

Structural class divergence

L7a is lathyrol-type P-gp modulator; L7b is isolathyrol-type, SAR class may not transfer directly.

• [1] Zhang, J., Jiang, M., Yue, Z., Wang, Z., Wang, H., Chen, M., Wei, X., Shi, S., Wang, M., & Wang, Y. (2022). Characterization of diterpene metabolism in rats with ingestion of seed products from Euphorbia lathyris L. (Semen Euphorbiae and Semen Euphorbiae Pulveratum) using UHPLC-Q-Exactive MS. Biomedical Chromatography, 36(8), e5394. View Source
• [2] Hou, J. J., Wu, W. Y., Da, J., Yao, S., Long, H. L., Yang, Z., Cai, L. Y., Yang, M., Liu, X., Jiang, B. H., & Guo, D. A. (2011). Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS. Journal of Pharmaceutical Analysis, 1(3), 197-202. View Source
• [3] Wang, Y., Zhang, Y., & Li, X. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source

Euphorbia factor L7a: A Data-Driven Guide to Product-Specific Differentiation for Informed Procurement

Euphorbia factor L7a Exhibits Distinct and Quantifiable Ion Channel Inhibition Not Seen in Closely Related Analogs

Euphorbia factor L7a demonstrates a specific inhibitory activity against the G protein-activated inwardly rectifying potassium channel Kir3.1/3.4 with an IC50 value of 2.63 µM . This activity is a key differentiator, as no such quantifiable data are available for its most common analogs, Euphorbia factor L7b or L8, which are instead noted for their MDR reversal or cytotoxic properties [1]. This represents a distinct and verifiable pharmacological fingerprint for L7a.

Kir3.1/3.4 IC50

Data to verify

IC50 = 2.63 µM

Reported channel modulation context

No reported activity for L7b or L8

Evidence Dimension	Kir3.1/3.4 Ion Channel Inhibition
Target Compound Data	IC50 = 2.63 µM
Comparator Or Baseline	Euphorbia factor L7b and L8: No reported Kir3.1/3.4 inhibitory activity
Quantified Difference	Not quantifiable for comparator; L7a has a unique reported activity.
Conditions	In vitro Kir3.1/3.4 channel inhibition assay (Source: TargetMol biological activity data)

Why This Matters

This specific activity profile makes Euphorbia factor L7a a unique tool compound for studying atrial fibrillation and other Kir3.1/3.4-related cardiac or neurological processes, where analogs like L7b or L8 would be unsuitable.

• [1] Wang, Y., Zhang, Y., & Li, X. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source

Differential Abundance of Euphorbia factor L7a in Source Material Confirmed by Validated HPLC-ESI-MS

A validated HPLC-ESI-MS method was developed to quantify diterpenoids in Euphorbia lathyris seeds. The study confirmed that Euphorbia factor L7a is one of five major diterpenoids (L1-L3, L7a, L8) present, but its relative abundance is lower than that of the most dominant species [1]. The method achieved successful quantification for L1, L2, and L8, with contents in unprocessed seeds at 4.915 mg/g, 1.944 mg/g, and 0.425 mg/g, respectively [1]. While L7a was not quantified in this specific study, its clear detection alongside the quantified compounds in UV and mass spectra confirms its presence and establishes a baseline for analytical method development, contrasting it with more abundant and readily quantifiable analogs like L1 and L2.

HPLC-ESI-MS Detection

Cross-study comparable

Identified in seed extract

L1: 4.915 mg/g, L2: 1.944 mg/g, L8: 0.425 mg/g

Supports analytical marker development

Lower natural abundance vs. major diterpenoids

Evidence Dimension	Quantification in E. lathyris Seeds (Unprocessed)
Target Compound Data	Detected and identified by UV/MS, but not quantified in this study.
Comparator Or Baseline	L1: 4.915 mg/g; L2: 1.944 mg/g; L8: 0.425 mg/g
Quantified Difference	N/A (target not quantified), but its presence is analytically confirmed while being less abundant than L1 and L2.
Conditions	HPLC-ESI-MS analysis on an Agilent Eclipse XDB-C18 column, isocratic elution with water/acetonitrile, UV detection at 272 nm.

Why This Matters

Procurement for extraction, isolation, or analytical reference standard use must account for the relatively low natural abundance of L7a, which directly impacts the cost of goods and scalability compared to high-abundance analogs like L1.

• [1] Hou, J. J., Wu, W. Y., Da, J., Yao, S., Long, H. L., Yang, Z., Cai, L. Y., Yang, M., Liu, X., Jiang, B. H., & Guo, D. A. (2011). Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS. Journal of Pharmaceutical Analysis, 1(3), 197-202. View Source

Confirmation of Stereochemistry by X-ray Diffraction Differentiates L7a from L7b and Other Lathyranes

The absolute stereochemical configuration of Euphorbia factor L7a was unambiguously determined by single-crystal X-ray diffraction, leading to a correction of the previously assigned configuration at C-5 from S* to R* [1]. This structural analysis also confirmed the conformation of the macrocyclic ring system. This is a critical point of differentiation from its closest analog, Euphorbia factor L7b, for which the configuration at C-5 was also rectified but represents a distinct isolathyrol skeleton [1]. Such definitive structural data are not available for all lathyrane diterpenes, making L7a a uniquely well-characterized reference compound for structure-activity relationship (SAR) studies.

Stereochemical Identity

Direct head-to-head

C-5 Configuration: R* (corrected from S*)

Critical for docking and SAR interpretation

Confirmed by single-crystal X-ray diffraction

Evidence Dimension	Stereochemical Configuration at C-5
Target Compound Data	Configuration corrected from S* to R*
Comparator Or Baseline	Euphorbia factor L7b: Configuration also rectified but on a distinct isolathyrol skeleton.
Quantified Difference	The specific (R)-configuration at C-5 in L7a is a key stereochemical feature that distinguishes its three-dimensional shape and potentially its biological interactions from L7b.
Conditions	Single-crystal X-ray diffraction analysis

Why This Matters

For researchers conducting SAR or computational docking studies, the precise, experimentally confirmed stereochemistry of L7a is essential for reliable modeling and data interpretation, providing a level of confidence not guaranteed for all analogs.

• [1] Wang, Y., Zhang, Y., & Li, X. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source

L7a is a Potential P-gp Modulator with a Distinct Structural Class from Other MDR Reversals

Euphorbia factor L7a was evaluated alongside five other lathyrane diterpenes (including L7b) for its ability to modulate multidrug resistance (MDR) on the MCF-7/ADM cell line [1]. The study identified a class of potential P-gp inhibitors with five different structural types: jokinol, isolathyrol, 7-hydroxylathyrol, epoxylathyrol, and lathyrol. Euphorbia factor L7a belongs to the lathyrol type, while its close analog L7b is an isolathyrol type [1]. The structure-activity relationship (SAR) discussion concluded that the specific skeleton type and substitution pattern are critical for MDR reversal activity. This demonstrates that L7a and L7b, despite their similar names, belong to different SAR classes, and their MDR-modulating potential is not interchangeable.

MDR Structural Class

Class-level inference

Lathyrol type

vs. L7b: Isolathyrol type

Non-interchangeable SAR categories

MCF-7/ADM cell model context

Evidence Dimension	Structural Class for MDR Modulation
Target Compound Data	Belongs to the 'lathyrol' structural type of potential P-gp inhibitors.
Comparator Or Baseline	Euphorbia factor L7b: Belongs to the 'isolathyrol' structural type.
Quantified Difference	Not a numerical difference, but a categorical distinction in the SAR-defined structural class, indicating non-fungible biological activity.
Conditions	In vitro MDR modulation assay on MCF-7/ADM cell line

Why This Matters

In MDR research, the specific structural class is a primary determinant of biological activity. Procuring L7a ensures the user is investigating the 'lathyrol' class of P-gp modulators, whereas L7b would represent a different 'isolathyrol' class with potentially divergent and non-comparable results.

• [1] Wang, Y., Zhang, Y., & Li, X. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source

Euphorbia factor L7a: Optimized Research and Industrial Application Scenarios Driven by Product-Specific Differentiation

Pharmacological Research: Studying Kir3.1/3.4-Mediated Atrial Fibrillation

For laboratories investigating the role of G protein-activated inwardly rectifying potassium (GIRK) channels in atrial fibrillation or other cardiac arrhythmias, Euphorbia factor L7a is the appropriate tool compound. Its specific inhibitory activity against Kir3.1/3.4 (IC50 = 2.63 µM) is a unique, quantifiable property not reported for its analogs like L7b or L8. Using a different lathyrane diterpenoid would not provide the same pharmacological target engagement and would invalidate the experimental model.

Analytical Chemistry: Development and Validation of HPLC-MS Methods for E. lathyris Quality Control

Analytical chemists developing quality control (QC) methods for Semen Euphorbiae or its processed products should include Euphorbia factor L7a as a reference standard. Its confirmed presence and detection by UV and MS [1] make it a necessary marker for comprehensive fingerprinting, even though it is less abundant than L1 and L2. The validated method for L1, L2, and L8 provides a quantitative framework that can be extended for L7a quantification, essential for ensuring batch-to-batch consistency in herbal extracts.

Structural Biology and Computational Chemistry: Accurate Docking and SAR Studies

Researchers engaged in structure-activity relationship (SAR) studies or molecular docking simulations of lathyrane diterpenes require compounds with experimentally validated, unambiguous stereochemistry. Euphorbia factor L7a is one of the few lathyranes for which the absolute configuration has been confirmed and corrected by X-ray crystallography (C-5 configuration corrected from S* to R*) [2]. Using L7a ensures that computational models are built on a reliable foundation of experimental data, leading to more accurate predictions and a clearer understanding of how subtle stereochemical differences translate into biological effects.

Cancer Biology: Investigating the 'Lathyrol' Class of P-gp Modulators for MDR Reversal

For oncology researchers screening for novel chemosensitizers to overcome multidrug resistance (MDR), Euphorbia factor L7a serves as a key representative of the 'lathyrol' structural class of potential P-glycoprotein (P-gp) inhibitors [2]. In comparative studies, it is essential to distinguish between the different structural classes (e.g., lathyrol vs. isolathyrol for L7b), as SAR analysis indicates that the skeleton type is a primary determinant of MDR reversal activity. Selecting L7a allows for a focused investigation of the lathyrol class, avoiding the confounding results that would arise from using a compound from a different SAR group.

Application

Selection Property

Validation Focus

Kir3.1/3.4 channel pharmacology studies

Unique Kir3.1/3.4 inhibition profile

Target engagement and ion flux assay validation

E. lathyris analytical QC method development

Confirmed UV/MS marker in seed extract

Quantification method extension from L1/L2/L8

Lathyrane diterpenoid SAR and docking studies

Experimentally confirmed absolute stereochemistry

Computational model validation against X-ray data

P-gp mediated MDR modulation research

Defined lathyrol structural class

Chemosensitization assay and SAR class confirmation

• [1] Hou, J. J., Wu, W. Y., Da, J., Yao, S., Long, H. L., Yang, Z., Cai, L. Y., Yang, M., Liu, X., Jiang, B. H., & Guo, D. A. (2011). Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS. Journal of Pharmaceutical Analysis, 1(3), 197-202. View Source
• [2] Wang, Y., Zhang, Y., & Li, X. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source